Cas no 887884-15-3 (3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide
• CAS No: 887884-15-3
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 6103737
• PubChem ID: 7113479
• Update Time: 2025-06-14

3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(3-methyl-1-oxobutyl)amino]-N-phenyl-
• 887884-15-3
• 3-(3-methylbutanamido)-N-phenylbenzofuran-2-carboxamide
• F0666-0007
• AB00671323-01
• AKOS024594111
• 3-(3-methylbutanoylamino)-N-phenyl-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H20N2O3/c1-13(2)12-17(23)22-18-15-10-6-7-11-16(15)25-19(18)20(24)21-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： AUUHDODLUSHCAH-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC(C)C)=C1C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 481.0±30.0 °C(Predicted)
• pka: 12.12±0.70(Predicted)

Additional information on 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide (CAS No. 887884-15-3)

The compound 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide, identified by its CAS number 887884-15-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its unique structural framework, which combines a benzofuran core with a phenylcarboxamide moiety and a 3-methylbutanamido side chain. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for novel benzofuran-based compounds has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide due to its potential role in modulating biological pathways. For instance, benzofuran derivatives are often explored for their anti-inflammatory, antioxidant, and neuroprotective properties. These attributes align with current trends in precision medicine, where targeted molecular interventions are prioritized.

The synthesis of CAS 887884-15-3 involves multi-step organic reactions, including amidation and cyclization processes. Its molecular formula and weight are critical parameters for researchers aiming to incorporate it into larger molecular systems. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its purity and structural integrity. These methodologies are essential for ensuring reproducibility in scientific studies.

From an industrial perspective, 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide is often discussed in the context of high-value fine chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials. For example, benzofuran scaffolds are increasingly used in the development of organic semiconductors and light-emitting diodes (LEDs), reflecting the growing intersection of chemistry and electronics.

Environmental and safety considerations are also paramount when handling CAS 887884-15-3. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with guidelines from agencies such as the EPA and REACH ensures its safe use in research and industrial settings.

In summary, 3-(3-methylbutanamido)-N-phenyl-1-benzofuran-2-carboxamide represents a versatile compound with broad applicability. Its structural features and functional groups make it a valuable asset in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing drug development and material innovation.